Cas no 408335-41-1 (2,4,6-Cycloheptatrien-1-one,2-ethyl-7-hydroxy-)

• Product Name: 2,4,6-Cycloheptatrien-1-one,2-ethyl-7-hydroxy-
• CAS No: 408335-41-1
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• CID: 326175
• PubChem ID: 45082925
• Update Time: 2025-04-19

2,4,6-Cycloheptatrien-1-one,2-ethyl-7-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Cycloheptatrien-1-one,2-ethyl-7-hydroxy-
• 2,4,6-Cycloheptatrien-1-one, 2-ethyl-7-hydroxy- (9CI)
• 2-Ethyl-7-hydroxy-2,4,6-cycloheptatrien-1-one
• 408335-41-1
• DTXSID201251278

• Inchi： 1S/C9H10O2/c1-2-7-5-3-4-6-8(10)9(7)11/h3-6H,2H2,1H3,(H,10,11)
• InChI Key： JIIKXQBSTRJNBF-UHFFFAOYSA-N
• SMILES： OC1C(C=CC=CC=1CC)=O

Computed Properties

• Exact Mass: 150.068
• Monoisotopic Mass: 150.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 1.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives Tropones Tropolones